Cas no 247132-16-7 (3,4-dihydroxy-5-[(e)-3-methyl-4-oxobut-2-enyl]benzaldehyde)

3,4-dihydroxy-5-[(e)-3-methyl-4-oxobut-2-enyl]benzaldehyde structure
247132-16-7 structure
Product Name:3,4-dihydroxy-5-[(e)-3-methyl-4-oxobut-2-enyl]benzaldehyde
CAS No:247132-16-7
MF:C12H12O4
MW:220.221283912659
CID:1418029
PubChem ID:10013724
Update Time:2025-04-20

3,4-dihydroxy-5-[(e)-3-methyl-4-oxobut-2-enyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3,4-dihydroxy-5-[(e)-3-methyl-4-oxobut-2-enyl]benzaldehyde
    • Montadial
    • MONTADIAL A
    • NSC733438
    • 3,4-dihydroxy-5-(3'-methyl-4'-oxobut-2'-enyl)benzaldehyde
    • CHEMBL480468
    • Montadial; MONTADIAL A; NSC733438; 3,4-dihydroxy-5-(3'-methyl-4'-oxobut-2'-enyl)benzaldehyde; CHEMBL480468; montadial A;
    • DTXSID20434181
    • 247132-16-7
    • NSC-733438
    • CHEBI:223244
    • Inchi: 1S/C12H12O4/c1-8(6-13)2-3-10-4-9(7-14)5-11(15)12(10)16/h2,4-7,15-16H,3H2,1H3/b8-2+
    • InChI Key: GYXDZVGSSXSODD-KRXBUXKQSA-N
    • SMILES: OC1C(=CC(C=O)=CC=1C/C=C(/C=O)\C)O

Computed Properties

  • Exact Mass: 220.07356
  • Monoisotopic Mass: 220.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
  • LogP: 1.59800
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